Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate
Overview
Description
“Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate” is a chemical compound with the molecular formula C13H18N2O2 . It is used for research purposes . The compound is a solid and should be stored in a dark place, sealed in dry, at 2-8°C .
Molecular Structure Analysis
The molecular structure of “Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate” is defined by its molecular formula, C13H18N2O2 . The InChI code for a similar compound, “methyl 4- (1-piperazinyl)benzoate”, is 1S/C12H16N2O2/c1-16-12(15)10-2-4-11(5-3-10)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate” is a solid compound . It has a molecular weight of 234.29 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the sources retrieved.Mechanism of Action
Safety and Hazards
“Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate” is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation . Safety measures include avoiding ingestion and inhalation, avoiding contact with skin and eyes, and using the compound only in well-ventilated areas or outdoors .
Future Directions
properties
CAS RN |
1131622-62-2 |
|---|---|
Product Name |
Methyl 4-((2-methylpiperazin-1-yl)methyl)benzoate |
Molecular Formula |
C14H20N2O2 |
Molecular Weight |
248.32 g/mol |
IUPAC Name |
methyl 4-[(2-methylpiperazin-1-yl)methyl]benzoate |
InChI |
InChI=1S/C14H20N2O2/c1-11-9-15-7-8-16(11)10-12-3-5-13(6-4-12)14(17)18-2/h3-6,11,15H,7-10H2,1-2H3 |
InChI Key |
VJJUZMBKVWKSAQ-UHFFFAOYSA-N |
SMILES |
CC1CNCCN1CC2=CC=C(C=C2)C(=O)OC |
Canonical SMILES |
CC1CNCCN1CC2=CC=C(C=C2)C(=O)OC |
Origin of Product |
United States |
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